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Compound of Interest

Compound Name: DT-061

Cat. No.: B607218 Get Quote

DT-061 is an orally bioavailable small molecule activator of protein phosphatase 2A (PP2A),

playing a significant role in research, particularly in studies related to KRAS-driven tumor

growth.[1][2] Adherence to proper disposal procedures is crucial for maintaining laboratory

safety and environmental protection. This document provides essential information for the safe

handling and disposal of DT-061.

Safety and Handling
Before disposal, it is imperative to follow standard laboratory safety protocols when handling

DT-061. This includes wearing appropriate personal protective equipment (PPE) such as

gloves, eye protection, and a lab coat. In case of contact, flush the affected area with copious

amounts of water.[3] If inhalation occurs, move to fresh air.[3] For ingestion, wash out the

mouth with water and do not induce vomiting; seek medical attention immediately.[3]

Chemical and Physical Properties
A summary of the key chemical and physical properties of DT-061 is provided in the table

below. Understanding these properties is essential for safe handling and disposal.
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Property Value

CAS Number 1809427-19-7[1][3][4][5][6]

Molecular Formula C25H23F3N2O5S[1][3][4][6]

Molecular Weight 520.52 g/mol [1][3][4][5][6]

Appearance Solid[1]

Solubility 10 mM in DMSO[1]

Storage (Solid) -20°C for 12 months; 4°C for 6 months[1]

Storage (In Solvent) -80°C for 6 months; -20°C for 6 months[1]

Disposal Procedures
While one Safety Data Sheet (SDS) for DT-061 states that it is not classified as a hazardous

substance or mixture, it is best practice to handle all research chemicals with caution and to

follow established protocols for chemical waste disposal.[3]

Step-by-Step Disposal Guide:

Waste Identification and Segregation:

Solid Waste: Collect unused or expired DT-061 powder in a clearly labeled, sealed

container designated for chemical waste.

Liquid Waste: Solutions containing DT-061 should be collected in a separate, sealed, and

clearly labeled waste container. Do not mix with other incompatible waste streams.

Contaminated Materials: Any materials that have come into contact with DT-061, such as

pipette tips, gloves, and bench paper, should be considered contaminated and disposed of

as chemical waste.

Waste Collection and Storage:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.
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Ensure all waste containers are properly labeled with the chemical name ("DT-061") and

any known hazard information.

Professional Disposal:

It is strongly recommended to entrust the disposal of DT-061 waste to a licensed

professional waste disposal company.[7]

Follow all applicable local, state, and federal regulations for the disposal of laboratory

chemical waste.[7]

Incineration in a facility equipped with appropriate scrubbers is a common and effective

method for the disposal of chemical waste.[7]

Experimental Workflow for DT-061 Disposal
The following diagram illustrates a general workflow for the proper disposal of DT-061 from a

research laboratory setting.
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DT-061 functions as an activator of PP2A, which in turn can inhibit KRAS-driven tumor growth

by affecting downstream signaling pathways, including the suppression of p-AKT and MYC.[4]

The diagram below illustrates this simplified signaling pathway.
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Simplified Signaling Pathway of DT-061

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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